Cas no 1361758-45-3 (5-Chloro-2-(2,4-dichlorophenyl)isonicotinaldehyde)

• Product Name: 5-Chloro-2-(2,4-dichlorophenyl)isonicotinaldehyde
• CAS No: 1361758-45-3
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4926781
• Update Time: 2025-07-21

5-Chloro-2-(2,4-dichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(2,4-dichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-8-1-2-9(10(14)4-8)12-3-7(6-17)11(15)5-16-12/h1-6H
• InChI Key： FTIRLKLLGYPMIB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C=O)C(=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 3.9
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-2-(2,4-dichlorophenyl)isonicotinaldehyde

Research Brief on 5-Chloro-2-(2,4-dichlorophenyl)isonicotinaldehyde (CAS: 1361758-45-3): Recent Advances and Applications

The compound 5-Chloro-2-(2,4-dichlorophenyl)isonicotinaldehyde (CAS: 1361758-45-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 5-Chloro-2-(2,4-dichlorophenyl)isonicotinaldehyde as a key building block in the synthesis of novel heterocyclic compounds. Its unique structural features, including the presence of multiple chlorine substituents and an aldehyde functional group, make it a valuable precursor for the development of antimicrobial and antifungal agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the growth of drug-resistant bacterial strains, suggesting its potential in addressing the global antimicrobial resistance crisis.

In addition to its antimicrobial properties, research has explored the compound's utility in cancer therapeutics. A team at the University of Cambridge recently reported that derivatives of 5-Chloro-2-(2,4-dichlorophenyl)isonicotinaldehyde exhibit promising activity against specific kinase targets involved in tumor proliferation. The study, which utilized high-throughput screening and molecular docking techniques, identified several lead compounds with nanomolar inhibitory concentrations, paving the way for further preclinical evaluation.

The synthetic pathways for 5-Chloro-2-(2,4-dichlorophenyl)isonicotinaldehyde have also been optimized in recent years. A 2022 publication in Organic Process Research & Development detailed a scalable, cost-effective method for its production, achieving yields of over 85% with minimal byproducts. This advancement is particularly significant for industrial applications, where efficient synthesis is crucial for large-scale production.

Looking ahead, researchers are investigating the compound's potential in other therapeutic areas, including neurodegenerative diseases and inflammatory disorders. Preliminary data from in vitro and in vivo models suggest that its derivatives may modulate key pathways involved in neuroinflammation, offering a new avenue for drug development. As the field continues to evolve, 5-Chloro-2-(2,4-dichlorophenyl)isonicotinaldehyde remains a compound of high interest, with its full therapeutic potential yet to be fully realized.